Cas no 101622-50-8 (Iso-olomoucine)

• Product Name: Iso-olomoucine
• CAS No: 101622-50-8
• MF: C₁₅H₁₈N₆O
• MW: 298.343021869659
• CID: 196055
• PubChem ID: 512292
• Update Time: 2025-06-12

Iso-olomoucine Chemical and Physical Properties

Names and Identifiers

• 2-((6-(Benzylamino)-7-methyl-7H-purin-2-yl)amino)ethanol
• 2-[[6-(benzylamino)-7-methylpurin-2-yl]amino]ethanol
• Ethanol,2-[[7-methyl-6-[(phenylmethyl)amino]-7H-purin-2-yl]amino]
• Olomoucine,Iso
• 2-(2-Hydroxyethylamino)-6-benzylamino-7-methylpurine
• ISO-OLOMOUCINE
• OLOMOUCINE, ISO-
• 6-BENZYLAMINO-2-(2-HYDROXYETHYLAMINO)-7-METHYLPURINE
• Ethanol, 2-[[7-Methyl-6-[(phenylMethyl)aMino]-7H-purin-2-yl]aMino]-
• DTXSID40333581
• CHEBI:93507
• CHEMBL1882973
• HSCI1_000009
• 2-[[7-methyl-6-[(phenylmethyl)amino]-2-purinyl]amino]ethanol
• BiomolKI2_000053
• BDBM50400585
• FT-0608483
• BRD-K86509404-001-02-0
• Q27165202
• 2-((6-(benzylamino)-7-methyl-7H-purin-2-yl)amino)ethan-1-ol
• 101622-50-8
• CCG-100651
• Isoolomoucine
• 2-(6-(benzylamino)-7-methyl-7H-purin-2-ylamino)ethanol
• NCGC00163384-01
• J-000452
• BiomolKI_000047
• SCHEMBL12981789
• 2-[[6-(benzylamino)-7-methyl-purin-2-yl]amino]ethanol
• BRD-K86509404-001-03-8
• BMK1-E11
• CS-0045319
• 2-{[6-(BENZYLAMINO)-7-METHYLPURIN-2-YL]AMINO}ETHANOL
• HY-112382
• SDCCGSBI-0654268.P001
• Iso-olomoucine

• Inchi： 1S/C15H18N6O/c1-21-10-18-14-12(21)13(19-15(20-14)16-7-8-22)17-9-11-5-3-2-4-6-11/h2-6,10,22H,7-9H2,1H3,(H2,16,17,19,20)
• InChI Key： WOQKMUDQRKXVLO-UHFFFAOYSA-N
• SMILES： OCCNC1N=C2C(=C(N=1)NCC1C=CC=CC=1)N(C)C=N2

Computed Properties

• Exact Mass: 298.15400
• Monoisotopic Mass: 298.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: 1.5
• Topological Polar Surface Area: 87.9Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.36
• Melting Point: No data available
• Boiling Point: 579.6°C at 760 mmHg
• Flash Point: 304.3°C
• Refractive Index: 1.69
• PSA: 87.89000
• LogP: 1.52560
• Solubility: Not available
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

Iso-olomoucine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on Iso-olomoucine

Recent Advances in Iso-olomoucine (101622-50-8) Research: A Comprehensive Review

Iso-olomoucine (CAS: 101622-50-8) is a well-known cyclin-dependent kinase (CDK) inhibitor that has garnered significant attention in the field of chemical biology and medicinal chemistry. As a derivative of olomoucine, Iso-olomoucine exhibits potent inhibitory effects on CDKs, particularly CDK2 and CDK5, which play crucial roles in cell cycle regulation and neuronal functions. Recent studies have explored its potential applications in cancer therapy, neurodegenerative diseases, and other pathological conditions. This research brief aims to synthesize the latest findings on Iso-olomoucine, focusing on its molecular mechanisms, therapeutic potential, and recent advancements in its application.

One of the most notable developments in Iso-olomoucine research is its role in cancer treatment. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Iso-olomoucine effectively inhibits the proliferation of glioblastoma cells by targeting CDK2-mediated cell cycle progression. The study utilized in vitro and in vivo models to validate its efficacy, showing a significant reduction in tumor growth with minimal off-target effects. Furthermore, structural modifications of Iso-olomoucine have been explored to enhance its selectivity and bioavailability, paving the way for next-generation CDK inhibitors.

In addition to its anticancer properties, Iso-olomoucine has shown promise in addressing neurodegenerative disorders. Research published in Neuropharmacology (2024) highlighted its neuroprotective effects in models of Alzheimer's disease. The compound was found to mitigate tau hyperphosphorylation—a hallmark of Alzheimer's pathology—by selectively inhibiting CDK5. These findings suggest that Iso-olomoucine could serve as a viable candidate for developing disease-modifying therapies for tauopathies. However, challenges such as blood-brain barrier permeability and long-term safety profiles remain to be addressed in future studies.

Recent advancements in drug delivery systems have also opened new avenues for Iso-olomoucine applications. A 2024 study in Advanced Drug Delivery Reviews reported the development of nanoparticle-based formulations to improve the compound's solubility and targeted delivery. These innovations could significantly enhance the therapeutic index of Iso-olomoucine, particularly in oncology, where precise targeting is critical to minimizing adverse effects. Additionally, computational modeling and high-throughput screening techniques are being employed to identify novel analogs with improved pharmacokinetic properties.

Despite its potential, the clinical translation of Iso-olomoucine faces several hurdles. Regulatory challenges, scalability of synthesis, and comprehensive toxicity studies are among the key issues that need resolution. Collaborative efforts between academia and industry are essential to overcome these barriers and accelerate the development of Iso-olomoucine-based therapies. In conclusion, Iso-olomoucine (101622-50-8) remains a molecule of great interest in chemical biology and drug discovery, with its multifaceted applications continuing to inspire innovative research and therapeutic strategies.